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Compound of Interest

Compound Name: 7-Ethynylcoumarin

Cat. No.: B1422633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Ethynylcoumarin, a versatile

heterocyclic compound with significant applications in medicinal chemistry, bioimaging, and

materials science. Its unique structure, combining the fluorescent coumarin scaffold with a

reactive ethynyl group, makes it a valuable tool for researchers. This document details

commercial sources, key physicochemical properties, established experimental protocols, and

its role in critical signaling pathways.

Commercial Availability
7-Ethynylcoumarin is available from several commercial suppliers, ensuring its accessibility

for research and development purposes. The table below summarizes the offerings from

prominent vendors.

Table 1: Commercial Sources for 7-Ethynylcoumarin
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS Number

TCI America E1092 ≥ 98.0% (GC) 200 mg, 1 g 270088-04-5

Benchchem B1422633 Not Specified Not Specified 270088-04-5

Chem-Impex 24044 ≥ 98% (GC) Not Specified 270088-04-5

LabSolutions E404402 98%
50 mg, 250 mg,

1 g
270088-04-5

Secure Wellness

Group
E1092-200MG Min. 98.0 (GC) 200 mg 270088-04-5

Physicochemical Properties
The physical and chemical characteristics of 7-Ethynylcoumarin are crucial for its handling,

storage, and application in experimental settings.

Table 2: Physicochemical Data for 7-Ethynylcoumarin

Property Value Source

Molecular Formula C₁₁H₆O₂ [1][2]

Molecular Weight 170.17 g/mol [1][2]

CAS Number 270088-04-5 [1][2][3][4]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 132 - 136 °C [2][4]

Solubility
Soluble in organic solvents like

Dioxane
[5]

Storage Conditions 2 - 8 °C [2]

InChI Key
NGKXZMHLZMPKFE-

UHFFFAOYSA-N
[1][3]
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Experimental Protocols
The following sections detail established methodologies for the synthesis and characterization

of 7-Ethynylcoumarin, as well as a key application in bioconjugation.

Synthesis of 7-Ethynylcoumarin via Sonogashira
Coupling
A common and efficient method for synthesizing 7-Ethynylcoumarin involves the ethynylation

of a 7-hydroxycoumarin precursor.[3] This process typically involves the activation of the

hydroxyl group to a triflate, which is an excellent leaving group for the subsequent palladium-

catalyzed Sonogashira cross-coupling reaction.[3]

Step 1: Synthesis of 7-(Trifluoromethylsulfonyloxy)coumarin

Dissolve 7-hydroxycoumarin in a suitable anhydrous solvent (e.g., dichloromethane) under

an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Add a base, such as pyridine, to the solution.[3]

Slowly add trifluoromethanesulfonic anhydride (triflic anhydride) dropwise to the stirred

solution.[3]

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress

by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Step 2: Sonogashira Coupling to form 7-Ethynylcoumarin
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To a sealed tube under an inert atmosphere, add the 7-(Trifluoromethylsulfonyloxy)coumarin

intermediate, a palladium catalyst (e.g., Pd(PPh₃)₄), and a copper(I) co-catalyst (e.g., CuI).[5]

Add a suitable solvent, such as dry dioxane or THF.[5]

Add an alkyne source, such as ethynyltrimethylsilane, and a base, typically an amine like

diisopropylethylamine (DIPEA) or triethylamine (TEA).[5]

Seal the tube and heat the reaction mixture at a specified temperature (e.g., 45-60 °C)

overnight.[5]

After cooling, if a trimethylsilyl (TMS) protecting group was used, deprotect it using a reagent

like tetrabutylammonium fluoride (TBAF) or potassium carbonate in methanol.

Work up the reaction by diluting with water and extracting with an organic solvent.

Dry, concentrate, and purify the final product, 7-Ethynylcoumarin, using silica gel

chromatography.

Caption: Workflow for the synthesis of 7-Ethynylcoumarin.

Structural and Purity Verification
To confirm the structural integrity and purity of synthesized 7-Ethynylcoumarin, a combination

of spectroscopic and chromatographic techniques is essential.[3]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the

chemical structure and the position of the ethynyl group.

Mass Spectrometry (MS): Provides verification of the molecular weight (170.17 g/mol ).[1][2]

[3][4]

Infrared (IR) Spectroscopy: Used to identify the characteristic C≡C stretch of the ethynyl

group, which typically appears around 2100 cm⁻¹.[3]

High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the

final compound.[3]
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Application in Bioconjugation via Click Chemistry
The terminal alkyne of 7-Ethynylcoumarin makes it an ideal substrate for Copper(I)-catalyzed

Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry". This reaction allows

for the efficient and specific covalent attachment of the fluorescent coumarin moiety to azide-

modified biomolecules such as proteins, nucleic acids, or small-molecule probes.[3]

General Protocol for CuAAC Labeling:

Dissolve the azide-modified biomolecule in a suitable aqueous buffer (e.g., phosphate-

buffered saline).

Prepare a stock solution of 7-Ethynylcoumarin in an organic solvent like DMSO.

Prepare fresh stock solutions of the copper(I) source (e.g., copper(II) sulfate) and a reducing

agent (e.g., sodium ascorbate). A copper ligand such as TBTA can be included to stabilize

the Cu(I) oxidation state.

In a reaction vessel, combine the azide-biomolecule, 7-Ethynylcoumarin, the reducing

agent, and finally the copper source.

Incubate the reaction at room temperature for 1-4 hours.

The resulting fluorescently labeled biomolecule can be purified from excess reagents using

methods appropriate for the biomolecule, such as dialysis, size-exclusion chromatography,

or precipitation.

Caption: Covalent labeling using 7-Ethynylcoumarin via CuAAC.

Role in Signaling Pathways and Drug Development
Coumarin derivatives are recognized for their wide array of biological activities and their

interaction with key cellular signaling pathways, making them a focus for therapeutic agent

development.[3] Modifications at the 7-position are particularly critical for modulating

pharmacological properties.[3]

Inhibition of Cytochrome P450 Enzymes
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7-Ethynylcoumarin and its derivatives are notable for their role as inhibitors of cytochrome

P450 (CYP) enzymes, particularly CYP1A1 and CYP1A2.[3] These enzymes are crucial for

drug metabolism and the metabolic activation of procarcinogens. By inhibiting these enzymes,

7-Ethynylcoumarin can influence drug efficacy and safety profiles and may play a role in

cancer chemoprevention by preventing the activation of carcinogens.[3]

Modulation of PI3K/AKT Signaling
The PI3K/AKT signaling pathway is a critical regulator of cell survival, proliferation, and growth.

[6] Its dysregulation is a common feature in many human cancers. Coumarin derivatives have

been designed and synthesized as cytotoxic agents that function through the inhibition of this

pathway.[6] By targeting key kinases like PI3K and AKT, these compounds can induce

apoptosis (programmed cell death) and cause cell-cycle arrest in cancer cells, highlighting a

promising strategy for anticancer drug development.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1422633#commercial-sources-for-7-
ethynylcoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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